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Compound of Interest

Compound Name: 5-Bromo-N-ethylpicolinamide

Cat. No.: B1592609

Document ID: ANP-845305-88-6-EN

Introduction: The Picolinamide Scaffold in Modern
Research

5-Bromo-N-ethylpicolinamide belongs to the picolinamide class of compounds, a versatile
chemical scaffold of significant interest in medicinal chemistry and drug development.
Picolinamide derivatives have been investigated for a wide range of biological activities,
including antifungal, antibacterial, and enzyme inhibitory properties.[1] Specifically, the 5-
bromopicolinamide core is a key precursor in the synthesis of advanced diagnostic tools, such
as radiolabeled imaging agents for the diagnosis of malignant melanoma.[1][2]

Given its role as a reactive intermediate and a building block for novel compounds, a thorough
understanding of its handling and storage requirements is paramount for ensuring experimental
integrity and, most importantly, laboratory safety. This document provides a detailed guide for
researchers, scientists, and drug development professionals, grounded in established safety
protocols for analogous chemical structures. The guidance herein is synthesized from Safety
Data Sheets (SDS) of closely related brominated pyridine compounds, as a specific SDS for 5-
Bromo-N-ethylpicolinamide is not widely available.

Section 1: Compound Profile and Hazard
Assessment

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1592609?utm_src=pdf-interest
https://www.benchchem.com/product/b1592609?utm_src=pdf-body
https://www.benchchem.com/product/B1592609
https://www.benchchem.com/product/B1592609
https://patents.google.com/patent/US20190336621A1/en
https://www.benchchem.com/product/b1592609?utm_src=pdf-body
https://www.benchchem.com/product/b1592609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Before handling 5-Bromo-N-ethylpicolinamide, it is crucial to be familiar with its chemical
properties and potential hazards.

Chemical and Physical Data

Property Value Source

5-bromo-N-ethylpyridine-2-
IUPAC Name ) PubChem
carboxamide

CAS Number 845305-88-6 Benchchem[1]
Molecular Formula CsHsBrN20 PubChem
Molecular Weight 229.08 g/mol PubChem
Physical State Solid (Assumed) N/A

Data not widely available.
B Likely soluble in organic
Solubility ) N/A
solvents like DMSO, DMF, and

alcohols.

GHS Hazard Identification (Anticipated)

Based on data for structurally similar compounds like 5-Bromopyrimidine, the following hazards
are anticipated.[3] Users must perform their own risk assessment.

e Pictograms:
o Health Hazard
o Irritant
» Signal Word:Warning
e Hazard Statements:
o H315: Causes skin irritation.[3][4]

o H319: Causes serious eye irritation.[3][4]
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o H335: May cause respiratory irritation.[3][4][5]

o Precautionary Statements:

[e]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][6]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6][7]

[¢]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3][6]

[e]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][7]

Section 2: Risk Mitigation and Safe Handling
Protocols

A proactive approach to safety is essential. The following protocols are designed to minimize
exposure risk during the handling of 5-Bromo-N-ethylpicolinamide.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the researcher from the chemical hazard. Their
use is mandatory.

e Chemical Fume Hood: All weighing, reconstitution, and aliquotting operations must be
performed inside a certified chemical fume hood. This is critical to prevent the inhalation of
fine particulates and potential vapors, which may cause respiratory irritation.[3][7]

o Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any
fugitive emissions are diluted and removed.[3]

Personal Protective Equipment (PPE): The Essential
Barrier

Proper PPE is non-negotiable and serves as the final barrier between the user and the
compound.
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o Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a
minimum. For operations with a higher risk of splashing or dust generation, chemical splash
goggles and a face shield are required. This is to prevent serious eye irritation from
accidental contact.[3][5]

e Skin Protection:

o Lab Coat: A flame-resistant lab coat with full-length sleeves must be worn and kept
buttoned.

o Gloves: Nitrile gloves are recommended. Always inspect gloves for tears or holes before
use. Double-gloving can be considered for extended operations. Contaminated gloves
must be removed promptly using the proper technique and disposed of as chemical waste.
Wash hands immediately after removing gloves.[6]

» Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,
a NIOSH-approved respirator with an appropriate particulate filter may be necessary.

Diagram: Safe Handling Decision Workflow

This workflow illustrates the mandatory decision points before and during the handling of 5-
Bromo-N-ethylpicolinamide.
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Start: Prepare to Handle
5-Bromo-N-ethylpicolinamide
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Wear Required PPE:

- Safety Goggles/Face Shield STOP WORK
- Nitrile Gloves Consult EHS
- Lab Coat
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(Weighing, Transfer, etc.)

Was there a spill?

Yes No

Execute Spill Cleanup Protocol i Complete

'
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:

(See Section 5.1)
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Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A decision workflow for the safe handling of chemical solids.
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Section 3: Storage and Stability Management

Correct storage is crucial for maintaining the chemical integrity of 5-Bromo-N-
ethylpicolinamide and preventing the formation of potentially more hazardous degradation
products.

Optimal Storage Conditions

The primary goal is to protect the compound from atmospheric moisture, light, and heat.

Parameter Recommendation Rationale

Store in a cool, dry place.[3][7] Prevents thermal
Temperature N
[8] decomposition.

Keep container tightly closed.

[31[5][6][7][8] Consider storage ) ) )
Atmosphere j moisture and air, which can
under an inert atmosphere

Minimizes exposure to

) lead to hydrolysis or oxidation.
(e.g., Argon, Nitrogen).[9]

Store in a dark place or use an  Protects against photolytic

Light ) .
amber vial.[8] degradation.
Use the original manufacturer's o
) i ) Ensures compatibility and
Container container or a chemically

) ) prevents contamination.
resistant, well-sealed vial.

Chemical Incompatibilities

To prevent dangerous reactions, segregate 5-Bromo-N-ethylpicolinamide from the following:
e Strong Oxidizing Agents: Can cause exothermic and potentially explosive reactions.[3]
e Strong Acids and Bases: May catalyze decomposition or hydrolysis.[4]

Upon combustion, hazardous decomposition products can be generated, including nitrogen
oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide gas.[3]

Section 4: Standard Laboratory Protocols
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The following protocol details a common laboratory procedure. Adherence to the safety
guidelines in Section 2 is mandatory throughout.

Protocol: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes and
masses as required.

Materials:

5-Bromo-N-ethylpicolinamide (MW: 229.08 g/mol )

Anhydrous, ACS-grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

1.5 mL microcentrifuge tube or amber glass vial

Calibrated micropipettes (P1000)

Vortex mixer
Procedure:
e Pre-calculation:
o Determine the mass required:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) =10 mM x (1/1000 L) x 229.08 g/mol x (1000 mg/g) = 2.29 mg
¢ Preparation (inside a chemical fume hood):

o Place a weigh boat on the analytical balance and tare.
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o Carefully weigh out approximately 2.29 mg of 5-Bromo-N-ethylpicolinamide. Record the
exact mass.

o Carefully transfer the weighed solid into a clean, labeled 1.5 mL microcentrifuge tube.

» Reconstitution:
o Based on the actual mass recorded, calculate the precise volume of DMSO needed:
» Volume (mL) = [Mass (mg) / 229.08 ( g/mol )] / 10 (mmol/L)
o Using a calibrated micropipette, add the calculated volume of DMSO to the tube.
 Dissolution:
o Tightly cap the tube.

o Vortex the solution for 30-60 seconds until all solid material is completely dissolved.
Gentle warming in a water bath may be used if necessary, but check for compound
stability first.

e Storage:
o Parafilm the cap to ensure a tight seal.

o Store the stock solution at -20°C or -80°C in a labeled freezer box, protected from light.

Diagram: Stock Solution Preparation Workflow
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l
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'

5. Add Calculated Volume of DMSO

'

6. Vortex Until Dissolved
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Caption: A streamlined workflow for preparing a chemical stock solution.
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Section 5: Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

Spill Management

For small, contained solid spills:

Alert Personnel: Notify others in the immediate area.
 |solate: Restrict access to the spill area.

e PPE: Ensure you are wearing appropriate PPE, including gloves, lab coat, and eye
protection.

o Contain: Gently cover the spill with an inert absorbent material like sand or vermiculite to
prevent dust formation.[8]

o Clean: Carefully sweep or scoop the material into a labeled, sealable container for
hazardous waste.[3][8] Do not create dust.

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol),
followed by soap and water.

o Dispose: Dispose of all contaminated materials (absorbent, wipes, gloves) as hazardous
chemical waste according to your institution's guidelines.[3]

First Aid Measures

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3][8]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, seek
medical advice.[3][5][8]
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 Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If
the person feels unwell or has difficulty breathing, call a poison center or doctor.[3][5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[6][7]

Conclusion

5-Bromo-N-ethylpicolinamide is a valuable research chemical whose safe use is predicated
on a clear understanding of its potential hazards and the consistent application of robust safety
protocols. By integrating the engineering controls, PPE, and handling procedures outlined in
this guide, researchers can effectively mitigate risks, ensuring both personal safety and the
integrity of their scientific work. Always consult your institution's Environmental Health and
Safety (EHS) department for specific guidance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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